A20832

• CAS: 40526-96-3
• Synonyms: A 20832; A-20832; A20832
• Molecular Formula: C10H14Cl2O3
• Molecular Weight: 253.12 g/mol
• SMILES: CCOC(=O)C(CC(=C(Cl)Cl)C)C(=O)C
• InChI: InChI=1S/C10H14Cl2O3/c1-4-15-10(14)8(7(3)13)5-6(2)9(11)12/h8H,4-5H2,1-3H3
• InChIKey: CSIXHPCPUJVRQT-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Resolvase mechanism studies frequently require inhibitors with precise mechanistic windows to isolate postsynaptic strand cleavage. A20832 (ethyl 2-acetyl-5,5-dichloro-4-methylpent-4-enoate) is the only resolvase inhibitor that selectively blocks the strand cleavage step without interfering with res-site binding or synapse formation. Use A20832 for: (1) isolating and characterizing the postsynaptic recombination complex; (2) distinguishing pre-synaptic vs. post-synaptic events when paired with A21960; (3) probing the mechanistic link between resolvase recombination and topoisomerase activities; (4) validating resolvase preparations via DNase I footprinting assays at site I. Supplied as ≥98%-pure solid, stable at ambient shipping.

A20832 Resolvase Inhibitor Profile

A20832 (ethyl 2-acetyl-5,5-dichloro-4-methylpent-4-enoate) is a small-molecule inhibitor of the site-specific recombination reaction mediated by the Tn3-encoded resolvase protein [1]. It is a fatty acid derivative that blocks the resolvase-promoted recombination event at a postsynaptic stage, specifically inhibiting strand cleavage without affecting resolvase binding to the res site or synapse formation [1][2]. The compound is supplied as a research tool for probing resolvase mechanism and DNA topology manipulation.

Mechanism Stage Reported postsynaptic-stage resolvase inhibition; targets strand cleavage without disrupting binding or synapse assembly

Workflow Role Supports resolvase mechanism dissection and DNA topology research; suitable for post-synapse catalytic step studies

Tool Type Fatty acid derivative small-molecule probe; supplied as a research-use-only enzyme inhibitor

• [1] Flanagan PM, Finn MC, Fennewald MA. Inhibitor analysis of synapsis by resolvase. J Biol Chem. 1989 Oct 5;264(28):16892-6. PMID: 2550464. View Source
• [2] MeSH Supplementary Concept Data 2024: A 20832. National Library of Medicine. View Source

A20832 vs. Other Resolvase Inhibitors

Resolvase inhibitors are not a monolithic class; they target distinct steps in the recombination pathway. Substituting A20832 with inhibitors like A9387, A1062, or A21960 would alter the experimental outcome because each compound acts at a different stage: some block initial DNA binding, others inhibit synapse formation, while A20832 uniquely blocks the postsynaptic strand cleavage step [1][2]. This mechanistic specificity makes A20832 indispensable for dissecting the later stages of resolvase catalysis, as detailed in the evidence below.

A20832 (this product) Reported postsynaptic strand cleavage inhibition; does not block res-site binding or synapse formation

A9387 / A1062 Block initial resolvase-DNA binding at the res site; mechanism-stage mismatch may shift experimental outcome

Inhibitors acting at different recombination stages may not transfer directly for postsynaptic studies; validate mechanism context before substitution.

A20832 (this product) Reported to permit synapse formation; acts downstream of complex assembly

A21960 Blocks resolvase-DNA synapse formation; pre-synaptic arrest may preclude post-synaptic readouts

Synapse-formation inhibitors may not support post-synapse mechanistic dissection; verify assay-stage compatibility.

• [1] Flanagan PM, Fennewald MA. Analysis of inhibitors of the site-specific recombination reaction mediated by Tn3 resolvase. J Mol Biol. 1989 Mar 20;206(2):295-304. PMID: 2541253. View Source
• [2] Flanagan PM, Finn MC, Fennewald MA. Inhibitor analysis of synapsis by resolvase. J Biol Chem. 1989 Oct 5;264(28):16892-6. PMID: 2550464. View Source

A20832 Differentiation Evidence

Postsynaptic Strand Cleavage Inhibition

In vitro recombination assays demonstrate that A20832 does not inhibit resolvase binding to the res DNA site, as measured by filter binding assays, nor does it block synapse formation, in contrast to inhibitors A9387 and A1062 which block the initial binding step [1]. A20832 uniquely inhibits recombination at the postsynaptic strand cleavage step, as evidenced by its effect on the resolution reaction without affecting the formation of the synaptic complex [1][2].

Postsynaptic Strand Cleavage Inhibition

Head-to-head

A20832 does not inhibit resolvase binding or synapse formation; inhibits at the postsynaptic strand cleavage stage

A20832: no binding inhibition A9387 / A1062: inhibit binding

Supports postsynaptic cleavage-stage interpretation; binding inhibitors may obscure downstream readouts

Filter binding assay with purified Tn3 resolvase

Evidence Dimension	Inhibition of resolvase binding to res site (filter binding assay)
Target Compound Data	No inhibition observed
Comparator Or Baseline	A9387 and A1062: Inhibit binding
Quantified Difference	Qualitative difference: A20832 does not inhibit binding; comparators do
Conditions	In vitro filter binding assay with purified Tn3 resolvase and radiolabeled res DNA fragment

Why This Matters

Procurement of A20832 is essential for studies focused on the postsynaptic catalytic steps of resolvase, as alternative inhibitors would block the reaction earlier and obscure downstream mechanistic analysis.

• [1] Flanagan PM, Finn MC, Fennewald MA. Inhibitor analysis of synapsis by resolvase. J Biol Chem. 1989 Oct 5;264(28):16892-6. PMID: 2550464. View Source
• [2] Flanagan PM, Fennewald MA. Analysis of inhibitors of the site-specific recombination reaction mediated by Tn3 resolvase. J Mol Biol. 1989 Mar 20;206(2):295-304. PMID: 2541253. View Source

Synapse Formation Unaffected vs. A21960

In synapse formation assays, A20832 does not inhibit the formation of the resolvase-DNA synaptic complex, whereas inhibitor A21960 blocks this step [1]. This differential activity confirms that A20832 acts postsynaptically, making it a precise tool for isolating the strand cleavage and religation steps of the recombination reaction [1].

Synapse Formation Unaffected vs. A21960

Head-to-head

A20832 does not inhibit resolvase-DNA synapse formation; A21960 blocks this step

A20832: synapse formation proceeds A21960: synapse formation blocked

Supports post-synapse mechanism dissection; synapse-blocking inhibitors may not replicate this context

In vitro synapse formation assay with purified resolvase

Evidence Dimension	Inhibition of resolvase-DNA synapse formation
Target Compound Data	No inhibition
Comparator Or Baseline	A21960: Inhibits synapse formation
Quantified Difference	Qualitative difference: A20832 does not inhibit; A21960 does
Conditions	In vitro synapse formation assay using purified resolvase and DNA substrates

Why This Matters

A20832 allows researchers to study the catalytic events after synapse formation without the confounding variable of blocked complex assembly, which is not possible with synapse-formation inhibitors.

• [1] Flanagan PM, Finn MC, Fennewald MA. Inhibitor analysis of synapsis by resolvase. J Biol Chem. 1989 Oct 5;264(28):16892-6. PMID: 2550464. View Source

DNase I Footprint at res Site I

DNase I footprinting analysis in the presence of A20832 shows that resolvase binds exclusively to site I of the res recombination site, the location of the recombinational crossover point [1]. This pattern is distinct from that observed with other inhibitors and is consistent with A20832's postsynaptic mechanism of action, providing a molecular signature of its unique inhibitory profile [1].

DNase I Footprint at res Site I

Head-to-head

Resolvase protects only site I of the res DNA in the presence of A20832; distinct from patterns with A9387, A1062, or A21960

DNase I footprinting

May support QC by characteristic protection signature review; footprint pattern reflects reported mechanism-specific binding

Qualitative protection pattern difference; cross-reference with in-house resolvase prep

Evidence Dimension	DNase I protection pattern on res DNA
Target Compound Data	Protection of site I only
Comparator Or Baseline	A9387/A1062: Show different protection patterns; A21960: May show different binding footprint
Quantified Difference	Qualitative difference in DNase I protection pattern
Conditions	DNase I footprinting assay with Tn3 resolvase and res DNA fragment

Why This Matters

This unique footprinting signature validates A20832's mechanistic purity and can serve as a quality control metric for ensuring correct compound identity and activity in experimental workflows.

• [1] Flanagan PM, Finn MC, Fennewald MA. Inhibitor analysis of synapsis by resolvase. J Biol Chem. 1989 Oct 5;264(28):16892-6. PMID: 2550464. View Source

Recombination and Topoisomerase Dual Inhibition

A20832 is reported to block both the site-specific recombination and the topoisomerase activities of resolvase, whereas other inhibitors may not affect both activities equally . This dual inhibition is a key differentiator for studies exploring the mechanistic coupling between resolvase's recombination and topoisomerase functions.

Recombination-Topoisomerase Dual Inhibition

Class-level

A20832 reported to block both recombination and topoisomerase activities; comparator inhibitor profiles not well-defined for dual activity

Data to verify; may support dual-activity coupling studies after source-specific validation

Class-level inference; independent replication recommended

Evidence Dimension	Inhibition of resolvase topoisomerase activity
Target Compound Data	Inhibits topoisomerase activity
Comparator Or Baseline	Other resolvase inhibitors (e.g., A9387, A1062, A21960): Activity on topoisomerase function not well-defined or may differ
Quantified Difference	Qualitative difference: A20832 demonstrates dual inhibition
Conditions	In vitro topoisomerase assays with resolvase

Why This Matters

For researchers investigating the interplay between resolvase's two catalytic functions, A20832 offers a unique tool that is not replicated by other inhibitors with narrower mechanistic profiles.

A20832 Research Applications

Postsynaptic Cleavage and Religation Analysis

Use A20832 to arrest the recombination reaction after synapse formation, allowing isolation and characterization of the postsynaptic complex and the strand cleavage/religation intermediates. This application leverages A20832's unique inability to inhibit binding or synapse formation [1].

Synapse-Formation Inhibitor Comparison

Employ A20832 in parallel with A21960 to distinguish between pre-synaptic and post-synaptic events in resolvase-mediated recombination. This is only possible because A20832 acts downstream of synapse formation, as established by direct comparison [1].

Recombination-Topoisomerase Coupling Studies

Utilize A20832's dual inhibition of both recombination and topoisomerase functions to explore the mechanistic relationship between these two activities in the resolvase protein.

Resolvase QC by DNase I Footprinting

Use A20832 in DNase I footprinting assays to confirm the functional integrity of resolvase preparations, as A20832 induces a characteristic protection pattern at site I of the res DNA [1], serving as a specific molecular probe.

Application

Selection Property

Validation Focus

Postsynaptic cleavage and religation analysis

Mechanism-stage specificity

Strand cleavage assay endpoint review

Pre- vs. post-synaptic event dissection

Synapse-formation independence

Comparator inhibitor endpoint context

Recombination-topoisomerase coupling studies

Dual-activity profile review

Topoisomerase assay endpoint context

Resolvase QC by DNase I footprinting

Characteristic DNase I protection pattern

Site I protection signature review

• [1] Flanagan PM, Finn MC, Fennewald MA. Inhibitor analysis of synapsis by resolvase. J Biol Chem. 1989 Oct 5;264(28):16892-6. PMID: 2550464. View Source